Cas no 1396629-05-2 (3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one)

• Product Name: 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one
• CAS No: 1396629-05-2
• MF: C₁₇H₂₀F₃N₃O₂S
• MW: 387.419813156128
• CID: 5400172
• Update Time: 2025-10-22

3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-3-[[4-[3-(trifluoromethyl)phenyl]-1-piperazinyl]carbonyl]-1,4-thiazepin-5(2H)-one
• 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one

• Inchi： 1S/C17H20F3N3O2S/c18-17(19,20)12-2-1-3-13(10-12)22-5-7-23(8-6-22)16(25)14-11-26-9-4-15(24)21-14/h1-3,10,14H,4-9,11H2,(H,21,24)
• InChI Key： NJPYHIXKAQECPF-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(N2CCN(C3=CC=CC(C(F)(F)F)=C3)CC2)=O)C1

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.9±55.0 °C(Predicted)
• pka: 14.66±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one

3-{4-[3-(Trifluoromethyl)Phenyl]Piperazine-1-Carbonyl}-1,4-Thiazepan-5-One: A Comprehensive Overview

The compound with CAS No. 1396629-05-2, known as 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazepanones, which are derivatives of thiazolidinones, and its structure incorporates a piperazine ring fused with a thiazepane system. The presence of a trifluoromethyl group on the aromatic ring introduces unique electronic and steric properties, making this compound a promising candidate for various therapeutic applications.

Thiazepanones are known for their potential as kinase inhibitors, particularly targeting protein kinases involved in cellular signaling pathways. Recent studies have highlighted the ability of 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one to modulate key enzymes associated with cancer progression and inflammation. The trifluoromethyl group plays a critical role in enhancing the molecule's stability and bioavailability, making it a favorable scaffold for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine derivative. Advanced techniques such as Suzuki coupling and Stille coupling have been employed to achieve high yields and purity. Researchers have also explored alternative synthetic pathways to optimize the production process, ensuring scalability for potential clinical trials.

Recent advancements in computational chemistry have enabled detailed molecular modeling of 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one. These studies have provided insights into its binding affinity with target proteins and its pharmacokinetic profile. For instance, molecular docking simulations have revealed that the compound exhibits strong binding to cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and oncogenesis.

In preclinical studies, 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one has demonstrated potent anti-proliferative activity against various cancer cell lines. Its ability to induce apoptosis in malignant cells without significantly affecting normal cells suggests a favorable therapeutic index. Additionally, the compound has shown anti-inflammatory properties by inhibiting NF-kB signaling pathways, which are central to chronic inflammatory diseases such as arthritis and cardiovascular disorders.

The structural versatility of thiazepanones allows for further modification to enhance their pharmacological properties. For example, substituting the trifluoromethyl group with other electron-withdrawing or donating groups could potentially modulate the compound's selectivity and potency. Researchers are actively exploring these possibilities to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,4-thiazepan-5-one represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for treating a wide range of diseases. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in the development of innovative therapeutic agents.